(4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine

• IUPAC Name: N-[(4-ethoxyphenyl)methyl]-2-methoxy-5-phenylaniline
• InChI: InChI=1S/C22H23NO2/c1-3-25-20-12-9-17(10-13-20)16-23-21-15-19(11-14-22(21)24-2)18-7-5-4-6-8-18/h4-15,23H,3,16H2,1-2H3
• InChI Key: ZNJXWHGQWUQSMJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CNC2=C(C=CC(=C2)C3=CC=CC=C3)OC
• Molecular Formula: C22H23NO2
• Molecular Weight: 333.4 g/mol

Description

(4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine is a chemical compound that has gained significant attention in the field of scientific research. It is a highly complex molecule that has been studied for its potential applications in various fields, including medicine, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of (4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the inflammatory response and tumor growth. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
(4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine has been found to have significant biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes that are involved in the inflammatory response and tumor growth. It has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been found to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine in lab experiments is its potential to inhibit the activity of certain enzymes that are involved in the inflammatory response and tumor growth. This makes it a potential candidate for the development of new drugs for the treatment of cancer and other inflammatory diseases. However, one of the limitations of using (4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine in lab experiments is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for the study of (4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine. One potential direction is the development of new drugs for the treatment of cancer and other inflammatory diseases. Another potential direction is the use of (4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine as a fluorescent probe for the detection of certain biomolecules in biological systems. Additionally, further research is needed to fully understand the mechanism of action of (4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of (4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine is a complex process that involves several steps. The first step involves the reaction of 4-methoxy-3-biphenylcarboxylic acid with thionyl chloride to form 4-methoxy-3-biphenyl chloride. The second step involves the reaction of the resulting compound with 4-ethoxybenzylamine in the presence of a base to form (4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine.

Scientific Research Applications

(4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine has been studied for its potential applications in various fields of scientific research. It has been found to have significant anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs for the treatment of cancer and other inflammatory diseases. It has also been studied for its potential use as a fluorescent probe for the detection of certain biomolecules in biological systems.